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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B150790

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
trans,trans-dibenzylideneacetone (DBA), a common organic compound utilized as a ligand in
organometallic chemistry and as a component in sunscreens.[1] Due to its potential hazards,
proper handling and safety measures are crucial to ensure the well-being of laboratory
personnel and to maintain a safe research environment.

Hazard Identification and Classification

trans,trans-Dibenzylideneacetone is classified as a hazardous substance.[2] It is a yellow,
crystalline powder that is insoluble in water but soluble in acetone and chloroform.[2] The
primary hazards associated with DBA are irritation to the eyes, skin, respiratory tract, and
digestive tract.[3] The toxicological properties of this material have not been fully investigated,
warranting a cautious approach to its handling.[3]

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), trans,trans-dibenzylideneacetone is associated with the following hazard statements:

e H315: Causes skin irritation.[1]
e H317: May cause an allergic skin reaction.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]
e H400: Very toxic to aquatic life.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Quantitative Data Summary

While specific toxicity data such as LD50 and LC50 values are not readily available, the
following table summarizes the key physical, chemical, and safety data for trans,trans-
dibenzylideneacetone.

Property Value Reference
Chemical Formula C17H140 [4]
Molecular Weight 234.29 g/mol [5]
Appearance Yellow powder/crystalline solid [3][6]
Melting Point 104 - 107 °C [6]

Insoluble in water; Soluble in
Solubility acetone, ethanol, and [2][6]

chloroform.

. Stable under normal
Stability [3]
temperatures and pressures.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure to trans,trans-dibenzylideneacetone, a combination of engineering
controls and personal protective equipment should be employed.

e Engineering Controls:

o Work should be conducted in a well-ventilated area.[3]
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o Alocal exhaust ventilation system, such as a fume hood, should be used to control
airborne dust concentrations.[4]

o Facilities must be equipped with an eyewash station and a safety shower.[3]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or glasses are mandatory. A face shield may be
necessary in situations with a higher risk of dust generation.[4][7]

o Skin Protection: Wear protective gloves and a lab coat to prevent skin contact.[4][7]

o Respiratory Protection: In cases where dust generation is unavoidable and ventilation is
inadequate, a NIOSH/MSHA-approved dust respirator should be worn.[4][7]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for preventing accidents and
ensuring the integrity of the chemical.

e Handling:

[¢]

Minimize dust generation and accumulation.[3]

o

Avoid contact with eyes, skin, and clothing.[3]

o

Do not ingest or inhale the substance.[3][8]

[¢]

Wash hands thoroughly after handling.[3]

Remove and wash contaminated clothing before reuse.[3]

[e]

o Storage:

o

Store in a tightly closed container.[3]

[¢]

Keep in a cool, dry, and well-ventilated area.[3][6]

Store away from incompatible substances, particularly strong oxidizing agents.[3][4]

[¢]
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First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action must be taken.
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap
and water for at least 15 minutes. Get medical aid if irritation develops or persists.[3]

o Inhalation: Remove the individual from the exposure area to fresh air immediately. If
breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek
medical attention.[3]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Get medical aid.[3]

o Spill and Leak Procedures:
o Clean up spills immediately, observing all safety precautions.
o Wear appropriate personal protective equipment.

o Sweep up the material, taking care to avoid generating dust, and place it into a suitable,
labeled container for disposal.[3]

o Ensure the area is well-ventilated.

Disposal Considerations

trans,trans-Dibenzylideneacetone and its containers must be disposed of as hazardous
waste.[2] All waste disposal must be conducted in accordance with local, state, and federal
regulations.[2] Do not allow the chemical to enter drains or the environment.[8]
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Experimental Protocol: General Procedure for
Handling Solid trans,trans-Dibenzylideneacetone

This protocol outlines a general methodology for safely handling solid trans,trans-
dibenzylideneacetone in a laboratory setting.

e Preparation:

[e]

Ensure the work area, typically a fume hood, is clean and uncluttered.

o

Verify that an eyewash station and safety shower are accessible.

o

Don the appropriate personal protective equipment: lab coat, chemical safety goggles, and
nitrile gloves.

o

Have a waste container ready for chemical and contaminated materials.
o Weighing and Transfer:
o Tare a clean, dry weighing boat on an analytical balance.

o Carefully scoop the desired amount of trans,trans-dibenzylideneacetone from the stock
container onto the weighing boat using a clean spatula. Minimize any dust formation
during this process.

o Close the stock container tightly immediately after use.
o Transfer the weighed solid to the reaction vessel inside the fume hood.
¢ Reaction Setup:

o Add solvents and other reagents to the reaction vessel containing the trans,trans-
dibenzylideneacetone.

o If heating is required, use a heating mantle with a stirrer and ensure the setup is secure.

» Post-Reaction and Cleanup:
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o Quench the reaction safely according to the specific experimental procedure.
o Clean all glassware and equipment that came into contact with the chemical.

o Dispose of all waste, including any unused trans,trans-dibenzylideneacetone and
contaminated materials, in the designated hazardous waste container.

o Wipe down the work area in the fume hood.

o Remove and properly dispose of gloves.

[e]

Wash hands thoroughly with soap and water.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of trans,trans-
dibenzylideneacetone.

Handling Cleanup & Disposal
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Safe handling workflow for trans,trans-dibenzylideneacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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